Cas no 1775402-58-8 (1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

1-(4-Ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a structurally complex organic compound featuring a piperidine core functionalized with a 4-ethylbenzoyl group and a 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl substituent. The presence of the fluorophenyl-oxadiazole moiety suggests potential bioactivity, particularly in pharmaceutical or agrochemical applications, due to its electron-withdrawing properties and metabolic stability. The ethylbenzoyl group may enhance lipophilicity, influencing pharmacokinetic properties. This compound’s modular structure allows for further derivatization, making it a versatile intermediate in medicinal chemistry. Its well-defined synthetic route ensures reproducibility, while its distinct functional groups offer opportunities for targeted molecular interactions in drug discovery or material science research.

1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine structure

1775402-58-8 structure

Product Name:1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

CAS No:1775402-58-8

MF:C₂₃H₂₄FN₃O₂

MW:393.45396900177

CID:5266230

Update Time:2025-08-03

1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

- 1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
- Methanone, (4-ethylphenyl)[4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-
- Inchi： 1S/C23H24FN3O2/c1-2-16-3-5-19(6-4-16)23(28)27-13-11-17(12-14-27)15-21-25-22(26-29-21)18-7-9-20(24)10-8-18/h3-10,17H,2,11-15H2,1H3
- InChI Key： HWAOVWFKVTUJEF-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(CC)C=C1)(N1CCC(CC2ON=C(C3=CC=C(F)C=C3)N=2)CC1)=O

1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00878764-1g	1-(4-Ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-58-8	95%	1g	￥1596.0	2023-04-10
Key Organics Ltd	BS-7279-1MG	1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-58-8	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	BS-7279-5MG	1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-58-8	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	BS-7279-10MG	1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-58-8	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	BS-7279-20MG	1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-58-8	>90%	20mg	£76.00	2023-04-21
Key Organics Ltd	BS-7279-50MG	1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-58-8	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	BS-7279-100MG	1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-58-8	>90%	100mg	£146.00	2025-02-09

1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Related Literature

1. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084

Additional information on 1-(4-ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Compound 1775402-58-8: 1-(4-Ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

The compound 1-(4-Ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 1775402-58-8) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a piperidine ring substituted with a 4-ethylbenzoyl group and a 3-(4-fluorophenyl)-1,2,4-oxadiazole moiety. These structural features contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The 1,2,4-oxadiazole ring in this compound is known for its ability to act as a bioisostere of more traditional heterocycles, offering potential advantages in terms of stability and bioavailability. The presence of the fluorine atom in the 3-(4-fluorophenyl) group further enhances the molecule's electronic properties, making it a promising candidate for various biological assays.

The synthesis of 1-(4-Ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine involves a multi-step process that typically begins with the preparation of the oxadiazole derivative. This is followed by coupling reactions to introduce the benzoyl and piperidine groups. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

In terms of applications, this compound has shown potential as a modulator of various cellular pathways. For instance, recent research has demonstrated its ability to inhibit certain kinase enzymes, which are key targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties in vitro, suggesting its potential use in treating inflammatory diseases.

The structural versatility of 1-(4-Ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine makes it an attractive candidate for further exploration in medicinal chemistry. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties through strategic modifications. For example, altering the substituents on the benzene ring or modifying the piperidine ring could lead to derivatives with improved solubility or enhanced bioactivity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict the biodegradation potential of similar oxadiazole-containing compounds. These findings suggest that under certain conditions, such compounds can undergo microbial degradation, although further experimental validation is required.

In conclusion, 1-(4-Ethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 1775402-58-8) represents a fascinating example of modern organic synthesis and drug discovery. Its unique structure and promising biological properties position it as a valuable tool for advancing research in pharmacology and related fields.